2-((6-acetamidopyridazin-3-yl)thio)-N-phenethylacetamide
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Description
2-((6-acetamidopyridazin-3-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C16H18N4O2S and its molecular weight is 330.41. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activities
The synthesis of innovative heterocycles incorporating a thiadiazole moiety, including compounds related to 2-((6-acetamidopyridazin-3-yl)thio)-N-phenethylacetamide, has shown promising insecticidal properties. These compounds were evaluated for their efficacy against the cotton leafworm, Spodoptera littoralis, demonstrating the potential for agricultural applications in pest management (Fadda et al., 2017).
Antimicrobial and Antitumor Properties
Several studies have focused on the synthesis and evaluation of derivatives of this compound for their antimicrobial activities. For instance, novel sulphonamide derivatives have exhibited significant antimicrobial properties, highlighting their potential in developing new antibacterial and antifungal agents (Fahim & Ismael, 2019). Additionally, some derivatives have been identified with potent antitumor activities, particularly against human cervical cancer and lung cancer cell lines, indicating their potential in cancer therapy (Wu et al., 2017).
Synthesis of Heterocycles
The utility of thioureido-acetamides in synthesizing various heterocycles through one-pot cascade reactions has been explored, showcasing the versatility of related compounds in producing a wide range of heterocyclic structures with potential applications in materials science and pharmaceutical research (Schmeyers & Kaupp, 2002).
Optoelectronic Materials
Research into star-shaped pyrrole and thiophene functionalized monomers, related to the chemical structure of interest, has led to the development of copolymers with intriguing optoelectrochemical properties. These materials are of interest for applications in electronic devices, demonstrating the compound's relevance beyond biomedical applications (Ak & Toppare, 2009).
Properties
IUPAC Name |
2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide |
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InChI |
InChI=1S/C16H18N4O2S/c1-12(21)18-14-7-8-16(20-19-14)23-11-15(22)17-10-9-13-5-3-2-4-6-13/h2-8H,9-11H2,1H3,(H,17,22)(H,18,19,21) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXTBXFWYKNUKKX-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(C=C1)SCC(=O)NCCC2=CC=CC=C2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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